Cas no 1185296-34-7 ({4-[2-(2-pyridinyl)ethyl]phenyl}amine dihydrochloride)

• Product Name: {4-[2-(2-pyridinyl)ethyl]phenyl}amine dihydrochloride
• CAS No: 1185296-34-7
• MF: C₁₃H₁₅ClN₂
• MW: 234.724601984024
• MDL: MFCD06801252
• CID: 4576169
• Update Time: 2025-11-07

{4-[2-(2-pyridinyl)ethyl]phenyl}amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• {4-[2-(2-pyridinyl)ethyl]phenyl}amine dihydrochloride

• MDL： MFCD06801252
• Inchi： 1S/C13H14N2.ClH/c14-12-7-4-11(5-8-12)6-9-13-3-1-2-10-15-13;/h1-5,7-8,10H,6,9,14H2;1H
• InChI Key： XXXYPAHETRVOBW-UHFFFAOYSA-N
• SMILES： C(C1C=CC(N)=CC=1)CC1N=CC=CC=1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

{4-[2-(2-pyridinyl)ethyl]phenyl}amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on {4-[2-(2-pyridinyl)ethyl]phenyl}amine dihydrochloride

Comprehensive Overview of {4-[2-(2-pyridinyl)ethyl]phenyl}amine dihydrochloride (CAS No. 1185296-34-7)

{4-[2-(2-pyridinyl)ethyl]phenyl}amine dihydrochloride (CAS No. 1185296-34-7) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyridine and phenylamine moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a candidate for modulating specific biological targets. The dihydrochloride salt form enhances its solubility, facilitating its use in various experimental settings.

The compound's molecular structure features a 2-pyridinyl group linked to a phenylamine via an ethyl bridge, a configuration that contributes to its unique reactivity and binding affinity. This design is frequently studied in the context of kinase inhibitors and receptor modulators, aligning with current trends in precision medicine. Given the rising demand for small-molecule therapeutics, {4-[2-(2-pyridinyl)ethyl]phenyl}amine dihydrochloride is often highlighted in discussions about structure-activity relationships (SAR) and lead optimization.

In recent years, the compound has been referenced in studies focusing on neurodegenerative diseases and cancer research, two of the most searched topics in biomedical literature. Its potential role in signal transduction pathways has also sparked interest, particularly among researchers investigating targeted therapies. The compound's CAS No. 1185296-34-7 is frequently queried in academic databases, reflecting its relevance in contemporary scientific inquiries.

From a synthetic chemistry perspective, {4-[2-(2-pyridinyl)ethyl]phenyl}amine dihydrochloride is valued for its versatility. It serves as a building block for more complex molecules, a common practice in combinatorial chemistry and high-throughput screening. The compound's amine functionality allows for further derivatization, making it a useful intermediate in the synthesis of biologically active compounds. This adaptability is crucial for researchers aiming to develop novel therapeutic agents with improved efficacy and safety profiles.

The growing emphasis on personalized medicine and drug repurposing has further elevated the importance of compounds like {4-[2-(2-pyridinyl)ethyl]phenyl}amine dihydrochloride. Its pharmacophore characteristics are often analyzed using computational tools, such as molecular docking and quantitative structure-activity relationship (QSAR) models. These approaches are increasingly popular among researchers seeking to accelerate the drug discovery process while minimizing costs.

In summary, {4-[2-(2-pyridinyl)ethyl]phenyl}amine dihydrochloride (CAS No. 1185296-34-7) represents a promising candidate for advancing biomedical research. Its structural features, combined with its potential applications in targeted therapy and drug development, make it a subject of ongoing investigation. As the scientific community continues to explore innovative treatments for complex diseases, this compound is likely to remain a focal point in both academic and industrial research endeavors.